![molecular formula C12H15BrO B3286161 2-Bromo-1-[4-(propan-2-yl)phenyl]propan-1-one CAS No. 820260-08-0](/img/structure/B3286161.png)
2-Bromo-1-[4-(propan-2-yl)phenyl]propan-1-one
Overview
Description
“2-Bromo-1-[4-(propan-2-yl)phenyl]propan-1-one” is a chemical compound. It has a molecular formula of C11H13BrO and a molecular weight of 241.12432 .
Molecular Structure Analysis
The molecular structure of “2-Bromo-1-[4-(propan-2-yl)phenyl]propan-1-one” can be represented by the SMILES stringCC(Br)C(=O)c1ccc(cc1)C(C)C . This indicates that the compound contains a bromine atom attached to a carbon atom, which is also attached to a carbonyl group and a phenyl ring. The phenyl ring is further substituted with an isopropyl group.
Scientific Research Applications
Organic Synthesis Reagent
“2-Bromo-1-[4-(propan-2-yl)phenyl]propan-1-one” can be used as a reagent in organic synthesis . It can serve as a starting material in the synthesis of various organic compounds.
Pharmaceuticals Synthesis
This compound can be used as a starting material in the synthesis of pharmaceuticals . It can be used to produce drugs with various therapeutic effects.
Building Block for Compound Production
“2-Bromo-1-[4-(propan-2-yl)phenyl]propan-1-one” can be used as a building block for the production of various compounds . This makes it a valuable resource in chemical manufacturing and research.
Anticancer Activity
There is some evidence that related compounds can be synthesized and evaluated for anticancer activity . For example, (E)-1-(1-allyl-1H-benzo[d]imidazol-2-yl)-3-(4-substituted phenyl) prop-2-en-1-one was synthesized and evaluated for anticancer activity against different cell lines .
Mechanism of Action
Target of Action
Similar compounds have been used in the synthesis of various pharmaceuticals , suggesting that the compound could interact with a variety of biological targets.
Action Environment
Environmental factors such as pH, temperature, and the presence of other chemicals can influence the action, efficacy, and stability of 2-Bromo-1-[4-(propan-2-yl)phenyl]propan-1-one . For example, high temperatures or acidic conditions might increase the reactivity of the bromine atom, potentially altering the compound’s effects.
properties
IUPAC Name |
2-bromo-1-(4-propan-2-ylphenyl)propan-1-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15BrO/c1-8(2)10-4-6-11(7-5-10)12(14)9(3)13/h4-9H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BQYWGENEHCBKOU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)C(=O)C(C)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15BrO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-1-[4-(propan-2-yl)phenyl]propan-1-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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